Cas no 1805077-73-9 (5-Amino-4-fluoro-2-(trifluoromethoxy)benzyl alcohol)

• Product Name: 5-Amino-4-fluoro-2-(trifluoromethoxy)benzyl alcohol
• CAS No: 1805077-73-9
• MF: C₈H₇F₄NO₂
• MW: 225.140296220779
• CID: 4963386
• Update Time: 2025-10-28

5-Amino-4-fluoro-2-(trifluoromethoxy)benzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-fluoro-2-(trifluoromethoxy)benzyl alcohol

• Inchi： 1S/C8H7F4NO2/c9-5-2-7(15-8(10,11)12)4(3-14)1-6(5)13/h1-2,14H,3,13H2
• InChI Key： AQBDNXSPQSJOMY-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(CO)C=C1N)OC(F)(F)F

Computed Properties

• Exact Mass: 225.04129111 g/mol
• Monoisotopic Mass: 225.04129111 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.5
• Molecular Weight: 225.14

Additional information on 5-Amino-4-fluoro-2-(trifluoromethoxy)benzyl alcohol

Introduction to 5-Amino-4-fluoro-2-(trifluoromethoxy)benzyl alcohol (CAS No. 1805077-73-9)

5-Amino-4-fluoro-2-(trifluoromethoxy)benzyl alcohol, identified by the Chemical Abstracts Service Number (CAS No.) 1805077-73-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzyl alcohol family, characterized by its benzene ring substituted with an amino group, a fluorine atom, and a trifluoromethoxy group. The structural features of this molecule make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The presence of a fluorine atom at the 4-position and a trifluoromethoxy group at the 2-position of the benzene ring imparts unique electronic and steric properties to the molecule. These substituents are known to enhance binding affinity and metabolic stability, which are critical factors in drug design. The amino group further provides a site for further functionalization, allowing for the synthesis of more complex derivatives with tailored biological activities.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced pharmacokinetic profiles. The fluorine atom can influence drug solubility, bioavailability, and resistance to enzymatic degradation. For instance, fluoroaromatics have been widely used in antiviral and anticancer drugs, where their ability to modulate receptor interactions and metabolic pathways is highly beneficial. The compound 5-Amino-4-fluoro-2-(trifluoromethoxy)benzyl alcohol is no exception and holds potential in these therapeutic areas.

5-Amino-4-fluoro-2-(trifluoromethoxy)benzyl alcohol has been explored in several preclinical studies as a precursor for more complex molecules. Its structural framework allows for easy modification at multiple sites, enabling researchers to design derivatives with specific biological targets. One notable area of research has been its application in the development of kinase inhibitors, where the combination of fluorine and trifluoromethoxy groups enhances binding affinity to protein targets. This has been particularly relevant in the treatment of cancers and inflammatory diseases.

The trifluoromethoxy group, in particular, is known for its ability to increase lipophilicity and reduce metabolic clearance. This property is especially valuable in drug development, as it can lead to longer half-lives and improved therapeutic efficacy. Additionally, the presence of both fluorine and trifluoromethoxy substituents can influence the molecule's interactions with biological receptors, potentially leading to higher selectivity and fewer side effects.

Recent studies have also highlighted the role of 5-Amino-4-fluoro-2-(trifluoromethoxy)benzyl alcohol in antimicrobial applications. The structural features of this compound make it a suitable candidate for developing novel antibiotics that can overcome existing resistance mechanisms. The fluorine atom has been shown to enhance bacterial cell wall penetration, while the trifluoromethoxy group can disrupt essential metabolic pathways. These properties make this compound an attractive candidate for further investigation in antimicrobial drug discovery.

The synthesis of 5-Amino-4-fluoro-2-(trifluoromethoxy)benzyl alcohol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the fluorine and trifluoromethoxy groups efficiently. These methods ensure high yields and purity, which are essential for pharmaceutical applications.

In conclusion, 5-Amino-4-fluoro-2-(trifluoromethoxy)benzyl alcohol (CAS No. 1805077-73-9) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for developing novel therapeutic agents targeting various diseases. The ongoing research in this area continues to uncover new applications and derivatives that could revolutionize drug development in the coming years.